Cas no 2877636-22-9 (4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine)

• Product Name: 4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine
• CAS No: 2877636-22-9
• MF: C₁₁H₁₂BrN₅
• MW: 294.150480270386
• CID: 5327983
• PubChem ID: 165434534
• Update Time: 2025-10-22

4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6747-5425
• 2877636-22-9
• 4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine
• AKOS040862528
• 4-[3-[(4-Bromo-1H-pyrazol-1-yl)methyl]-1-azetidinyl]pyrimidine

• Inchi： 1S/C11H12BrN5/c12-10-3-15-17(7-10)6-9-4-16(5-9)11-1-2-13-8-14-11/h1-3,7-9H,4-6H2
• InChI Key： RNHAWIQTSSZQJK-UHFFFAOYSA-N
• SMILES： C1=NC=CC(N2CC(CN3C=C(Br)C=N3)C2)=N1

Computed Properties

• Exact Mass: 293.02761g/mol
• Monoisotopic Mass: 293.02761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 449.9±20.0 °C(Predicted)
• pka: 6.42±0.18(Predicted)

Additional information on 4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine

4-{3-[(4-Bromo-1H-Pyrazol-1-Yl)Methyl]Azetidin-1-Yl}Pyrimidine: A Comprehensive Overview

4-{3-[(4-Bromo-1H-Pyrazol-1-Yl)Methyl]Azetidin-1-Yl}Pyrimidine (CAS No. 2877636-22-9) is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a pyrimidine ring system, an azetidine moiety, and a bromopyrazole substituent. These structural elements contribute to its potential applications in drug discovery and materials science.

The pyrimidine core of this compound is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. Pyrimidines are fundamental building blocks in many bioactive molecules, including nucleosides and antiviral agents. The azetidine ring, a four-membered saturated nitrogen-containing ring, adds rigidity and potentially enhances the compound's stability. The bromopyrazole group, attached via a methylene bridge, introduces additional electronic complexity and functional diversity.

Recent studies have highlighted the potential of 4-{3-[(4-Bromo-1H-Pyrazol-1-Yl)Methyl]Azetidin-1-Yl}Pyrimidine in medicinal chemistry. Researchers have explored its ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibitory activity against certain kinase enzymes, making it a promising lead for anti-cancer drug development.

In addition to its pharmacological applications, this compound has been investigated for its role in supramolecular chemistry. The combination of pyrimidine, azetidine, and bromopyrazole groups provides multiple interaction sites for hydrogen bonding and π–π stacking, which are critical for self-assembling structures. Such properties make it a candidate for the design of advanced materials, such as molecular crystals and supramolecular polymers.

The synthesis of 4-{3-[(4-Bromo-1H-Pyrazol-1-Yl)Methyl]Azetidin-1-Yl}Pyrimidine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the azetidine ring through ring-closing metathesis and the subsequent functionalization with the bromopyrazole group. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, facilitating its large-scale production for research purposes.

From an analytical perspective, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, electronic structure, and solid-state properties. For example, X-ray crystallography revealed a highly ordered crystalline structure with significant intermolecular interactions, which are crucial for understanding its physical properties.

In terms of safety and handling, 4-{3-[(4-Bromo-1H-Pyrazol-1-Yl)Methyl]Azetidin-1-Yl}Pyrimidine is classified as a non-hazardous chemical under standard laboratory conditions. However, it is recommended to follow standard precautions when working with any chemical compound to ensure personnel safety and environmental protection.

Looking ahead, the continued exploration of 4-{3-[(4-Bromo-1H-Pyrazol-1-Yl)Methyl]Azetidin-1-Yl}Pyrimidine is expected to yield further insights into its potential applications across diverse scientific domains. Its unique combination of structural features positions it as a valuable tool for advancing both fundamental research and applied technologies.